Cas no 121282-96-0 (Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI))

Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI) structure
121282-96-0 structure
Product Name:Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI)
CAS No:121282-96-0
MF:C9H12N2
MW:148.204981803894
CID:133295
PubChem ID:14145428
Update Time:2025-04-19

Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI)
    • Quinazoline, 5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI)
    • (R)-5-Methyl-5,6,7,8-tetrahydroquinazoline
    • SCHEMBL13983944
    • 121282-96-0
    • (5R)-5-Methyl-5,6,7,8-tetrahydroquinazoline
    • Inchi: 1S/C9H12N2/c1-7-3-2-4-9-8(7)5-10-6-11-9/h5-7H,2-4H2,1H3/t7-/m1/s1
    • InChI Key: PHOWVVXYAVZXHX-SSDOTTSWSA-N
    • SMILES: N1C=NC=C2C=1CCC[C@H]2C

Computed Properties

  • Exact Mass: 148.10016
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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